N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide

• IUPAC Name: N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C11H13ClN2O2S/c1-17(15,16)14-5-4-8-7-13-11-3-2-9(12)6-10(8)11/h2-3,6-7,13-14H,4-5H2,1H3
• InChI Key: PPELIIDMVLBGLF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCC1=CNC2=C1C=C(C=C2)Cl
• Molecular Formula: C11H13ClN2O2S
• Molecular Weight: 272.75 g/mol

Description

N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide, commonly known as CHIR-99021, is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3). GSK-3 is a multifunctional serine/threonine kinase that plays a crucial role in many cellular processes, including glycogen metabolism, cell cycle regulation, gene transcription, and apoptosis. CHIR-99021 has been widely used in scientific research to investigate the role of GSK-3 in various biological processes.

Mechanism of Action

CHIR-99021 is a potent and selective inhibitor of N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide, which is involved in the regulation of many cellular processes. N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide is known to phosphorylate and regulate a wide range of substrates, including glycogen synthase, beta-catenin, and tau protein. By inhibiting N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide, CHIR-99021 can modulate the activity of these substrates and affect various cellular processes.
Biochemical and physiological effects:
CHIR-99021 has been shown to have a wide range of biochemical and physiological effects. It has been shown to promote the differentiation of embryonic stem cells into neural progenitor cells, hepatocytes, and pancreatic beta cells. It has also been shown to inhibit the growth and proliferation of cancer cells, and to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, CHIR-99021 has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of CHIR-99021 is its potency and selectivity for N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide. This allows researchers to specifically target N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide and study its role in various biological processes. However, one of the limitations of CHIR-99021 is its relatively high cost, which may limit its use in some research settings.

Future Directions

There are many potential future directions for research involving CHIR-99021. One area of interest is the role of N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide in cancer, and the potential use of CHIR-99021 as a cancer therapeutic. Another area of interest is the role of N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide in neurodegenerative diseases, and the potential use of CHIR-99021 as a neuroprotective agent. Additionally, researchers may continue to investigate the role of N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide in stem cell differentiation and tissue regeneration, and the potential use of CHIR-99021 in these applications. Overall, the potential applications of CHIR-99021 in scientific research are vast, and further investigation is needed to fully understand its potential.

Scientific Research Applications

CHIR-99021 has been extensively used in scientific research to investigate the role of N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide in various biological processes. It has been shown to promote the differentiation of embryonic stem cells into neural progenitor cells, hepatocytes, and pancreatic beta cells. It has also been used to study the role of N-[2-(5-chloro-1H-indol-3-yl)ethyl]methanesulfonamide in cancer, diabetes, and neurodegenerative diseases.